Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Phase | Metabolism and Enzyme Kinetics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Irigenin

CAS No.: 548-76-5

Cat. No.: S628619

Recent studies elucidate irigenin's Phase I metabolic characteristics in Human Liver Microsomes (HLMs)

and the specific Cytochrome P450 (CYP) enzymes involved.

The table below summarizes the key quantitative findings from enzyme kinetic analyses:

o ) Value with Recombinant Key Metabolite
Kinetic Parameter Value in HLMs .
CYP2C19 Identified
Kinetics Model Michaelis- Michaelis-Menten [1] Demethylated
Menten [1] irigenin [1]
(K_m) (uM) 31.17 £ 3.62 [1] 20.13 £ 2.79 [1] -

(V_{max}) (pmol/min/mg  892.47 + 33.51 837.15 £+ 29.46 -
protein) [1] (pmol/min/pmol P450) [1]

(CL_{int}) (( 28.62 [1] 41.58 [1] -
V_{max}/K_m))

Primary CYP Enzymes Involved:

e CYP2C19 has been identified as the most important enzyme for irigenin's Phase | metabolism [1] [2].
Reaction phenotyping using recombinant enzymes confirmed that CYP2C19 exhibits the highest
metabolic rate among the tested CYP isoforms [1].
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e Other significant enzymes include CYP1A2 and CYP2C9 [1]. Inhibition studies in HLMs using
chemical inhibitors like Ticlopidine (CYP2C19) and a-Naphthoflavone (CYP1A2) significantly reduced
metabolite formation, corroborating these enzymes' roles [1].

Detailed Experimental Protocol

The following diagram outlines the key steps for assessing irigenin's Phase I metabolic stability, based on

the cited research [1]:
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Start Experiment

:

Incubation System

l

* HLMs (0.5 mg/mL)
* Tris-HCI Buffer (50 mM)
« MgClz (10 mM)
* Irigenin (100 pM)

y

Pre-incubate 5 min at 37°C

y

Initiate reaction with
NADPH (1 mM)

l

Terminate reaction with
ice-cold methanol after 30 min

l

Analysis by HPLC

:

Data Analysis

Click to download full resolution via product page

Key Experimental Conditions:
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¢ Incubation Time: 30 minutes [1].

¢ Analytical Method: High-Performance Liquid Chromatography (HPLC) with a C18 column. The
mobile phase consisted of (A) 0.1% acetic acid and 2 mM ammonium acetate in water and (B)
acetonitrile, using a gradient elution. Detection was at 260 nm [1].

¢ Metabolite Identification: UPLC-linear ion Trap-Orbitrap Mass Spectrometry was used to obtain
precise mass information for the metabolites [1].

Phase Il Metabolism and Research Considerations

For a complete ADME profile, it is crucial to consider Phase II metabolism.

¢ Glucuronidation: Irigenin undergoes extensive glucuronidation in HLMs [3]. Two mono-glucuronide
metabolites (M1 and M2) have been identified.

e Key UGT Enzymes: UGT1A1 and UGT1A9 are the primary enzymes responsible for irigenin's
glucuronidation [3].

When evaluating irigenin's metabolic stability, please note:

¢ Quantitative Gap: The search results lack common quantitative stability parameters from HLM
incubations, such as in vitro half-life ((t_{1/2})) and intrinsic clearance ((CL_{int})).
¢ Integrated Workflow: A complete assessment requires integrating Phase | and Phase Il data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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